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Compound of Interest

Compound Name: zinc;cyanamide

Cat. No.: B13746235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative assessment of the environmental impact of

zinc cyanamide against common alternatives, including other zinc-based fungicides and

traditional nitrogen fertilizers. The following sections detail the ecotoxicity, soil persistence, and

bioaccumulation potential of these compounds, supported by experimental data and

standardized testing protocols.

Executive Summary
Zinc cyanamide, a compound utilized for its fungicidal and fertilizing properties, presents a

complex environmental profile. Its impact is a composite of the effects of its constituent ions:

zinc and cyanamide. While zinc is an essential micronutrient, it can be toxic at elevated

concentrations. Cyanamide, on the other hand, is a reactive compound with known toxicity to a

range of organisms. This guide synthesizes available data to facilitate an informed comparison

with alternatives such as zinc sulfate, chelated zinc, urea, and ammonium nitrate. The findings

suggest that while zinc from fertilizers generally poses a low environmental risk due to strong

soil binding, the cyanamide component raises more significant concerns regarding its

ecotoxicity.

Comparative Data on Environmental Impact
The following tables summarize the available quantitative data on the ecotoxicity, soil

persistence, and bioaccumulation of zinc cyanamide and its alternatives. It is important to note
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that data for zinc cyanamide as a specific compound is limited; therefore, data for its

constituent parts (zinc and cyanamide) and the closely related calcium cyanamide are used as

proxies where necessary.

Table 1: Comparative Ecotoxicity Data

Substance Organism Endpoint Value (mg/L) Reference

Zinc Cyanide

Pseudokirchnerie

lla subcapitata

(Algae)

EC50 (72h) 0.322 [1]

Zinc
Freshwater

Invertebrates
LC50 (96h) 0.032 - 40.93 [2]

Freshwater Fish LC50 (96h) 0.066 - 40.9 [2]

Marine

Invertebrates
LC50 (96h) 0.195 - >320 [2]

Marine Fish LC50 (96h) 0.191 - 38.0 [2]

Calcium

Cyanamide

Aquatic

Environment
-

Harmful effects

cannot be

excluded

[3][4]

Ammonium

Nitrate

Bufo americanus

(American toad)
LC50 (96h) 13.6 (as NO₃-N) [5]

Pseudacris

triseriata (Chorus

frog)

LC50 (96h) 39.3 (as NO₃-N) [5]

Urea Fish Acute EC50
Moderate

Toxicity
[6]

Table 2: Soil Persistence and Bioaccumulation
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Substance Parameter Value Reference

Cyanamide Soil Half-life (DT50)

Not specified, but

generally not

persistent

[7]

Zinc

Bioaccumulation

Factor (BCF) in

Aquatic Invertebrates

4578 - 21800 [8]

Urea Soil Mobility
Very mobile, potential

for nitrate leaching
[6]

Ammonium Nitrate Soil Mobility
High, potential for

nitrate leaching
[9]

Experimental Protocols
The data presented in this guide are primarily derived from studies following standardized

OECD (Organisation for Economic Co-operation and Development) guidelines for the testing of

chemicals. These protocols ensure the reliability and comparability of environmental safety

data.

Aquatic Ecotoxicity Testing
Objective: To determine the acute toxicity of a substance to key aquatic organisms.

Fish Acute Toxicity Test (OECD 203): This test exposes fish (e.g., Zebrafish, Rainbow Trout)

to the test substance for 96 hours.[2][10] Mortalities are recorded at 24, 48, 72, and 96 hours

to determine the LC50 (the concentration that is lethal to 50% of the test population).[11][12]

[13] The test is conducted using a range of at least five concentrations in a geometric series.

[11]

Daphnia sp. Acute Immobilisation Test (OECD 202): This 48-hour test assesses the toxicity

to freshwater invertebrates, typically Daphnia magna.[3][4][14][15][16] The endpoint is the

EC50, the concentration at which 50% of the daphnids are immobilized.[14][15]

Observations are made at 24 and 48 hours.[3][16]
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Alga, Growth Inhibition Test (OECD 201): This 72-hour test evaluates the effect of a

substance on the growth of freshwater algae (e.g., Pseudokirchneriella subcapitata).[8][17]

[18][19][20] The endpoint is the EC50 for growth rate inhibition.[18][19]

Soil Persistence (Degradation)
Objective: To determine the rate at which a substance breaks down in the soil.

Aerobic and Anaerobic Transformation in Soil (OECD 307 & 314): These simulation tests

measure the transformation of a chemical in soil under controlled laboratory conditions.[21]

[22][23][24] Radiolabelled (¹⁴C) test substance is often used to track its degradation into

metabolites, mineralization to ¹⁴CO₂, and formation of bound residues over time. The results

are used to calculate the DT50 (time for 50% dissipation) and DT90 (time for 90%

dissipation).

Bioaccumulation in Fish
Objective: To determine the potential for a substance to accumulate in the tissues of fish.

Bioaccumulation in Fish: Aqueous and Dietary Exposure (OECD 305): This guideline

describes a flow-through test method consisting of two phases: uptake and depuration.[6]

During the uptake phase, fish are exposed to the test substance at a constant concentration.

In the depuration phase, they are transferred to a clean environment. The concentration of

the substance in the fish tissue is measured at regular intervals throughout both phases to

calculate the Bioconcentration Factor (BCF).[6]

Signaling Pathways and Mechanisms of Toxicity
The toxicity of zinc cyanamide to non-target organisms can be understood by examining the

signaling pathways affected by its components.

Zinc-Induced Oxidative Stress in Algae
High concentrations of zinc can induce oxidative stress in algal cells. This occurs through the

overproduction of Reactive Oxygen Species (ROS), which can damage cellular components.

Algal cells have antioxidant defense mechanisms to counteract this stress.
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Oxidative Damage
(Lipid Peroxidation,
Protein Oxidation)

Antioxidant Response
(SOD, CAT, APX,

Glutathione)

induces

Cellular Damage
& Growth Inhibition

scavenges

Cyanamide Exposure

Cytoskeleton Disruption
(Microtubule arrangement)

Inhibition of Mitosis

Cell Cycle Arrest in
Meristematic Cells

Root Growth
Inhibition

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13746235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Urea Ammonium Nitrate

Urea

Ammonia (NH₃)
Volatilization

Hydrolysis

Ammonium (NH₄⁺)

Hydrolysis

Nitrification

Ammonium_Nitrate

Ammonium (NH₄⁺) Nitrate (NO₃⁻)

Nitrate (NO₃⁻)
Leaching Denitrification

Nitrous Oxide (N₂O)
Emissions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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